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Compound of Interest

Compound Name: Lead cyanide

CAS No.: 592-05-2

Cat. No.: B1594613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead(II) cyanide (Pb(CN)₂) is an inorganic compound of significant interest due to its high

toxicity and unique chemical properties. This guide provides a comprehensive overview of its

chemical and physical characteristics, toxicological profile, and essential handling protocols.

The information herein is intended to support research and development activities where the

understanding of such a compound is critical.

Chemical and Physical Properties
Lead(II) cyanide is a white to pale yellow crystalline powder.[1] It is sparingly soluble in water, a

factor that influences its environmental fate and bioavailability.[1] The compound does not have

a defined melting or boiling point as it decomposes upon heating.
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Property Value Source

CAS Number 592-05-2 [1][2]

Chemical Formula Pb(CN)₂ [1]

Molecular Weight 259.23 g/mol [1]

Appearance
White to pale yellow crystalline

powder
[1]

Physical Properties
Property Value Source

Melting Point Decomposes N/A

Boiling Point Decomposes N/A

Solubility in Water Slightly soluble [1]

Density Data not available N/A

Toxicological Profile
The toxicity of lead(II) cyanide is a composite of the individual toxicities of the lead(II) ion (Pb²⁺)

and the cyanide anion (CN⁻). Both are potent toxins with distinct mechanisms of action.

Mechanism of Action: Lead
The lead cation primarily targets the hematopoietic system by inhibiting key enzymes involved

in heme synthesis. Specifically, it inactivates delta-aminolevulinic acid dehydratase (ALAD) and

ferrochelatase. This disruption leads to an accumulation of heme precursors and can result in

anemia.

Mechanism of Action: Cyanide
The cyanide anion is a potent inhibitor of cellular respiration. It binds to the ferric (Fe³⁺) ion in

cytochrome c oxidase (Complex IV) of the mitochondrial electron transport chain. This binding

prevents the utilization of oxygen, leading to a rapid cessation of aerobic metabolism and

cellular hypoxia.
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Toxicological Data
Specific LD50 data for lead(II) cyanide is not readily available. However, the high toxicity can

be inferred from the data for other inorganic cyanide salts.

Compound Route Species LD50 Source

Sodium Cyanide Oral Rat 6.44 mg/kg N/A

Potassium

Cyanide
Oral Rat 5 mg/kg N/A

Experimental Protocols
Synthesis of Lead(II) Cyanide
A specific, detailed experimental protocol for the synthesis of lead(II) cyanide is not readily

available in standard chemical literature, likely due to its high toxicity and limited contemporary

applications. However, it can be prepared by a precipitation reaction between a soluble lead(II)

salt and a soluble cyanide salt. The following is a generalized procedure:

Reaction: Pb(NO₃)₂(aq) + 2KCN(aq) → Pb(CN)₂(s) + 2KNO₃(aq)

Materials:

Lead(II) nitrate (Pb(NO₃)₂)

Potassium cyanide (KCN)

Deionized water

Appropriate reaction vessel and filtration apparatus

Procedure:

Prepare a dilute aqueous solution of lead(II) nitrate.

Prepare a stoichiometric equivalent aqueous solution of potassium cyanide.
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Slowly add the potassium cyanide solution to the lead(II) nitrate solution with constant

stirring. A white precipitate of lead(II) cyanide will form.

Allow the reaction to proceed to completion.

Isolate the precipitate by filtration.

Wash the precipitate with deionized water to remove any soluble impurities.

Dry the product under vacuum at a low temperature.

EXTREME CAUTION: This procedure must be carried out in a well-ventilated fume hood by

trained personnel wearing appropriate personal protective equipment (PPE), including gloves,

a lab coat, and chemical safety goggles. All cyanide-containing waste must be disposed of

according to institutional and regulatory guidelines.

Safe Handling and Disposal
Due to the high toxicity of lead(II) cyanide, strict safety protocols must be followed.

Engineering Controls: All work with lead(II) cyanide must be conducted in a certified

chemical fume hood to prevent inhalation of any dust or hydrogen cyanide gas that may be

evolved.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile or

neoprene), and chemical safety goggles at all times.

Spill Cleanup: In case of a small spill, carefully cordon off the area. Wear appropriate PPE

and use an absorbent material to collect the solid. The contaminated material should be

placed in a sealed container for hazardous waste disposal. Do not use acids for cleanup as

this will generate highly toxic hydrogen cyanide gas.

Waste Disposal: All lead(II) cyanide waste, including contaminated materials, must be

collected in clearly labeled, sealed containers. Dispose of the waste through a certified

hazardous waste management service in accordance with local, state, and federal

regulations.
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Caption: Mechanism of Lead Toxicity: Inhibition of Heme Synthesis.
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Cellular Respiration and ATP Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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